
(-)-Mandelic acid solubility in water and organic
solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (-)-Mandelic acid

Cat. No.: B1675949 Get Quote

An In-depth Technical Guide to the Solubility of (-)-Mandelic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of (-)-Mandelic acid
in water and various organic solvents. The information presented herein is intended to support

research, development, and formulation activities by providing key solubility data, outlining

experimental methodologies for its determination, and illustrating the factors that influence its

dissolution.

Introduction to (-)-Mandelic Acid
(-)-Mandelic acid, also known as (R)-(-)-Mandelic acid, is an aromatic alpha-hydroxy acid

(AHA). It is a white crystalline solid with the chemical formula C₈H₈O₃.[1][2] Due to the

presence of a chiral center, it exists as two enantiomers, (R)- and (S)-, and a racemic mixture.

[3] (-)-Mandelic acid is a key chiral building block in the synthesis of various pharmaceuticals,

including penicillins and cephalosporins.[4][5] Its antibacterial properties also lead to its use in

dermatological formulations and as a urinary antiseptic.[2][4] A thorough understanding of its

solubility is critical for its application in organic synthesis, drug formulation, and purification

processes.
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(-)-Mandelic acid is partly soluble in water and demonstrates high solubility in polar organic

solvents.[4][6] Its solubility is significantly influenced by temperature, with solubility increasing

as temperature rises.[1][7][8] The quantitative solubility data in various solvents are

summarized in the tables below.

Table 1: Solubility of (-)-Mandelic Acid in Water
Temperature (°C) Solubility ( g/100 mL) Reference

20 15.0 [9]

24 17.25 [2]

25 ~11.0 [4][5][10]

Not Specified 15.87 [3][11]

Table 2: Solubility of (-)-Mandelic Acid in Organic
Solvents
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Solvent
Temperature
(°C)

Solubility Unit Reference

Ethanol Not Specified Freely Soluble - [4][5]

Ethanol Not Specified ~3.0 g/100 mL [12]

Isopropanol Not Specified Freely Soluble - [4][5]

Diethyl Ether Not Specified Soluble - [2][11]

Methanol Not Specified
More soluble

than in water
- [1]

Dimethylformami

de (DMF)
Not Specified ~3.0 g/100 mL [12]

Dimethyl

Sulfoxide

(DMSO)

Not Specified ~2.0 g/100 mL [12]

Chloroform Not Specified Less Soluble - [2]

Petroleum Ether Not Specified Insoluble - [2]

(S)-methyl

lactate
25 ~38.1 g/100g solvent [13]

(S)-propyl lactate 25 ~25.2 g/100g solvent [13]

(S)-butyl lactate 25 ~20.3 g/100g solvent [13]

Note: The term "Freely Soluble" generally implies a solubility of 1 part solute in 1 to 10 parts

solvent.

Experimental Protocols for Solubility Determination
The determination of solubility is a critical experimental procedure. The data presented in this

guide are derived from established methodologies, primarily the isothermal equilibrium method

and nonisothermal techniques.

Isothermal Shake-Flask Method
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The most common technique for solubility measurement is the isothermal shake-flask (or

stirred-flask) method.[14]

Preparation: An excess amount of solid (-)-Mandelic acid is added to a known volume of the

solvent in a sealed vessel, such as a jacketed glass reactor or a flask in a thermostated

shaker bath.

Equilibration: The mixture is agitated (stirred or shaken) at a constant temperature for a

sufficient duration (typically 24 hours or more) to ensure that equilibrium between the

dissolved and undissolved solute is achieved.[15]

Phase Separation: After equilibration, agitation is stopped, and the suspension is allowed to

stand, permitting the excess solid to sediment.

Sampling: A sample of the clear supernatant (the saturated solution) is carefully withdrawn

using a syringe fitted with a filter (e.g., a 0.45 µm PTFE filter) to prevent any undissolved

solid particles from being collected.

Analysis: The concentration of (-)-Mandelic acid in the filtered sample is determined using a

validated analytical technique. Common methods include:

Gravimetric Analysis: A known mass or volume of the saturated solution is evaporated to

dryness, and the mass of the residual solute is measured.[14]

High-Performance Liquid Chromatography (HPLC): The solution is appropriately diluted

and analyzed by HPLC with UV detection to determine the precise concentration.[15]

Nonisothermal Method (Differential Scanning
Calorimetry - DSC)
An alternative method involves the use of Differential Scanning Calorimetry (DSC).[8]

Preparation: A sample containing a known mass ratio of (-)-Mandelic acid and the solvent is

prepared in a sealed DSC pan, with an excess of the solid solute.

Heating Program: The sample is subjected to a linear heating program at a slow, controlled

rate (e.g., 1 K/min).[8]
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Detection: The instrument records the heat flow into the sample. The end of the dissolution

process is marked by the end of the melting/dissolution endotherm. This temperature

corresponds to the saturation temperature for the specific composition prepared.

Data Interpretation: By running multiple samples with different compositions, a temperature-

solubility curve can be constructed.

Visualizations: Workflows and Relationships
To better illustrate the processes and principles involved, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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